2-[3-(pyridin-2-yl)pyrrolidin-1-yl]-4-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-(3-pyridin-2-ylpyrrolidin-1-yl)-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C14H13F3N4/c15-14(16,17)12-4-7-19-13(20-12)21-8-5-10(9-21)11-3-1-2-6-18-11/h1-4,6-7,10H,5,8-9H2
• InChI Key: YCIUBSSZULNXNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=N2)C3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C14H13F3N4
• Molecular Weight: 294.27 g/mol

Description

The compound “2-[3-(pyridin-2-yl)pyrrolidin-1-yl]-4-(trifluoromethyl)pyrimidine” is a complex organic molecule that contains several functional groups and rings, including a pyrrolidine ring, a pyrimidine ring, and a pyridine ring. These rings are common in many biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a pyrimidine ring, and a pyridine ring. The pyrrolidine ring is a five-membered ring with one nitrogen atom and four carbon atoms. The pyrimidine ring is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyridine ring is a six-membered ring with one nitrogen atom and five carbon atoms.

Chemical Reactions Analysis

The chemical reactions of this compound would likely involve the functional groups present in the molecule. For example, the pyrrolidine ring can undergo reactions with (hetero)aromatic C-nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups and rings present in the molecule. For example, the presence of a fluorine atom and a pyridine in the structure can bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The pyrrolidine ring, a key component of this compound, is widely used by medicinal chemists due to several favorable features:

Bioactive Molecules: Researchers have identified bioactive compounds containing the pyrrolidine ring and its derivatives. These include pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. .

PET Imaging Agents

Radiofluorinated derivatives of pyrrolidine have been developed as lead radioligands for PET imaging. .

Multicolor Fluorescent Materials

Researchers are exploring purely organic materials with multicolor fluorescent and phosphorescent behavior. .

Environmentally Friendly Synthesis

A catalyst-free technique enables the synthesis of N-pyridin-2-yl substituted carbamates. .

Anti-Fibrotic Agents

Novel pyrimidine derivatives, including those with pyrrolidine moieties, have demonstrated anti-fibrotic activity. .

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . They have been reported to have target selectivity characterized by the pyrrolidine ring and its derivatives .

Mode of Action

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This suggests that the compound might interact with its targets in a specific orientation, leading to changes in the target’s function.

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to influence various biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The pyrrolidine ring in the compound can contribute to the pharmacokinetic profile of the compound .

Result of Action

Compounds with a pyrrolidine ring have been reported to have various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

The pyrrolidine ring in the compound may contribute to its stability and efficacy in different environments .

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities and the development of new synthesis methods.